2-({3-[(4-Fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol

• Molecular Formula: C22H22FNO2
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 2-[[3-[(4-fluorophenyl)methoxy]phenyl]methylamino]-1-phenylethanol
• InChI: InChI=1S/C22H22FNO2/c23-20-11-9-17(10-12-20)16-26-21-8-4-5-18(13-21)14-24-15-22(25)19-6-2-1-3-7-19/h1-13,22,24-25H,14-16H2
• InChI Key: UOBRZBZNIBUXSZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(CNCC2=CC(=CC=C2)OCC3=CC=C(C=C3)F)O

Description

2-({3-[(4-Fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol is a chemical compound that has garnered significant interest in the scientific community due to its potential applications in various fields. This compound is also known as FTY720, and it is a synthetic analog of sphingosine. FTY720 has been shown to have various biological effects, including immunomodulatory, anticancer, and neuroprotective properties. In

Scientific Research Applications

FTY720 has been extensively studied for its immunomodulatory properties. It has been shown to reduce inflammation and prevent the rejection of transplanted organs. FTY720 has also been studied for its potential use in treating multiple sclerosis, a disease that affects the central nervous system. In addition, FTY720 has been shown to have anticancer properties and has been studied as a potential treatment for various types of cancer, including breast, prostate, and colon cancer. FTY720 has also been studied for its neuroprotective properties and its potential use in treating neurological disorders such as Alzheimer's disease.

Mechanism of Action

FTY720 exerts its biological effects by binding to sphingosine-1-phosphate (S1P) receptors. S1P is a signaling molecule that regulates various cellular processes, including immune cell trafficking, vascular development, and neuronal survival. FTY720 is phosphorylated by sphingosine kinase 2 to form FTY720-phosphate, which binds to S1P receptors and induces their internalization and degradation. This leads to a decrease in the number of S1P receptors on the surface of cells, which in turn leads to a reduction in immune cell trafficking and inflammation.
Biochemical and Physiological Effects:
FTY720 has been shown to have various biochemical and physiological effects. It reduces the number of circulating lymphocytes by inducing their sequestration in lymphoid organs. FTY720 also reduces the production of pro-inflammatory cytokines and chemokines, leading to a decrease in inflammation. In addition, FTY720 has been shown to promote the survival of neurons and to protect against neuronal damage.

Advantages and Limitations for Lab Experiments

FTY720 has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. FTY720 has also been extensively studied, and its mechanism of action is well understood. However, FTY720 also has some limitations. It has been shown to have off-target effects, and its long-term safety has not been fully established.

Future Directions

There are several future directions for the study of FTY720. One area of research is the development of FTY720 analogs with improved pharmacological properties. Another area of research is the investigation of FTY720's potential use in treating other diseases, such as rheumatoid arthritis and inflammatory bowel disease. In addition, the use of FTY720 as a tool for studying the role of S1P receptors in various cellular processes is an area of active research.

Synthesis Methods

The synthesis of FTY720 involves several steps. The starting material is (S)-2-aminobutanol, which is reacted with 4-fluorobenzyl bromide to form (S)-2-[(4-fluorobenzyl)oxy]butan-1-amine. This compound is then reacted with 3-bromobenzyl bromide to form (S)-2-({3-[(4-fluorobenzyl)oxy]benzyl}amino)butan-1-ol. The final step involves the conversion of (S)-2-({3-[(4-fluorobenzyl)oxy]benzyl}amino)butan-1-ol to FTY720 by a cyclization reaction.